Cas no 2172237-17-9 (tert-butyl 4-(4-acetamidophenyl)pyrrolidine-3-carboxylate)

• Product Name: tert-butyl 4-(4-acetamidophenyl)pyrrolidine-3-carboxylate
• CAS No: 2172237-17-9
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 6406262
• PubChem ID: 165815157
• Update Time: 2025-05-20

tert-butyl 4-(4-acetamidophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-acetamidophenyl)pyrrolidine-3-carboxylate
• 2172237-17-9
• EN300-1453897

• Inchi： 1S/C17H24N2O3/c1-11(20)19-13-7-5-12(6-8-13)14-9-18-10-15(14)16(21)22-17(2,3)4/h5-8,14-15,18H,9-10H2,1-4H3,(H,19,20)
• InChI Key： UQCOSNLSSMSLCF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC1C1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl 4-(4-acetamidophenyl)pyrrolidine-3-carboxylate

Comprehensive Overview of tert-butyl 4-(4-acetamidophenyl)pyrrolidine-3-carboxylate (CAS No. 2172237-17-9)

The compound tert-butyl 4-(4-acetamidophenyl)pyrrolidine-3-carboxylate (CAS No. 2172237-17-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidine core with an acetamidophenyl substituent and a tert-butyl carboxylate group, makes it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in targeting neurological disorders and inflammatory diseases, which are currently among the most searched topics in medical and biochemical fields.

In recent years, the demand for pyrrolidine derivatives has surged due to their versatility in medicinal chemistry. The tert-butyl ester moiety in this compound enhances its stability and solubility, making it ideal for further synthetic modifications. This aligns with the growing trend of optimizing drug-like properties, a hot topic in AI-driven drug design and computational chemistry. Users frequently search for terms like "pyrrolidine-based drug candidates" or "acetamidophenyl derivatives," reflecting the compound's relevance in cutting-edge research.

The synthesis of tert-butyl 4-(4-acetamidophenyl)pyrrolidine-3-carboxylate involves multi-step organic reactions, often starting from commercially available 4-aminophenylacetic acid. Its CAS No. 2172237-17-9 serves as a critical identifier in chemical databases, ensuring accurate retrieval for regulatory and safety assessments. Given the rising interest in green chemistry, researchers are also exploring eco-friendly synthetic routes for such intermediates, another highly searched topic in scientific communities.

From a pharmacological perspective, the acetamidophenyl group in this compound is noteworthy for its potential bioactivity. It mimics structural motifs found in several FDA-approved drugs, particularly those targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors. These targets are frequently discussed in forums and publications related to precision medicine and personalized therapeutics, further highlighting the compound's significance.

Analytical characterization of tert-butyl 4-(4-acetamidophenyl)pyrrolidine-3-carboxylate typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for quality control in pharmaceutical manufacturing, a topic often queried by professionals in the industry. The compound's chiral center at the pyrrolidine ring also opens doors to enantioselective synthesis, a trending area in asymmetric catalysis research.

In summary, tert-butyl 4-(4-acetamidophenyl)pyrrolidine-3-carboxylate (CAS No. 2172237-17-9) represents a promising scaffold in modern drug discovery. Its structural features align with current research priorities, including fragment-based drug design and metabolite optimization. As the scientific community continues to explore its applications, this compound is poised to remain a subject of interest in both academic and industrial settings.